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Compound of Interest

Compound Name: Spiromesifen

Cat. No.: B166731

Introduction

Spiromesifen is a novel contact insecticide and acaricide belonging to the tetronic acid class
of chemicals.[1] Its unique mode of action involves the inhibition of lipid biosynthesis (LBI),
specifically targeting triglycerides and free fatty acids in pests.[2][3] This mechanism disrupts
the normal growth and development of target pests, particularly mites and whiteflies, making it
an effective tool for managing key pests in cotton production.[1][2] Spiromesifen is primarily
active through foliar application and demonstrates efficacy against all developmental stages,
with pronounced effects on eggs and nymphs.[2][4] Its translaminar activity allows it to
penetrate leaf tissue, providing control of pests on both the upper and lower leaf surfaces.[2][5]
Due to its distinct mode of action (IRAC Group 23), spiromesifen is a valuable component in
insecticide resistance management (IRM) and Integrated Pest Management (IPM) programs,
as it generally lacks cross-resistance with other classes of insecticides.[2][6][7]

Target Pests in Cotton

Spiromesifen is effective against a range of sucking pests in cotton. The primary targets
include:

o Whiteflies: (e.g., Bemisia tabaci)[2][5]

o Spider Mites: (e.g., Two-spotted spider mite, Red spider mite)[2][5][8]

Application Notes

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b166731?utm_src=pdf-interest
https://www.benchchem.com/product/b166731?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2016/SPIROMESIFEN.pdf
https://kisankavikas.com/product/oberon/
https://www.cropscience.bayer.in/en/protect-crops/insecticides-en/oberon
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2016/SPIROMESIFEN.pdf
https://kisankavikas.com/product/oberon/
https://www.benchchem.com/product/b166731?utm_src=pdf-body
https://kisankavikas.com/product/oberon/
https://www.researchgate.net/publication/312971287_Toxicity_of_spiromesifen_to_the_developmental_stages_of_Bemisia_tabaci_biotype_B
https://kisankavikas.com/product/oberon/
https://highyieldsagro.com/product/bayer-oberon/
https://www.benchchem.com/product/b166731?utm_src=pdf-body
https://kisankavikas.com/product/oberon/
https://www.cropscience.bayer.us/crop-protection/insecticide/oberon-4-sc-insecticide-miticide
https://m.youtube.com/watch?v=LJbb2ApMGkI
https://www.benchchem.com/product/b166731?utm_src=pdf-body
https://kisankavikas.com/product/oberon/
https://highyieldsagro.com/product/bayer-oberon/
https://kisankavikas.com/product/oberon/
https://highyieldsagro.com/product/bayer-oberon/
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2015/2015%20Spidermite%20Paper%20Published.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Product Formulation

Spiromesifen is commonly available as a Suspension Concentrate (SC) formulation, typically
containing 22.9% w/w or 240 g/L of the active ingredient.[2][3][5]

Application Timing
For optimal results, application timing is critical and should be based on diligent scouting and
established economic thresholds.

o Early Infestation: Initiate spray applications at the first sign of pest incidence or when
populations begin to increase.[5][9][10] Spiromesifen is most effective against juvenile pest
stages.[4][11]

o Threshold-Based Application: Field studies have demonstrated the effectiveness of applying
spiromesifen when whitefly populations exceed a threshold of 2 adults per leaf or 0.5 large
nymphs per cm? of a leaf disc.[12] For spider mites, treatment is recommended when 50% of
plants show symptoms and populations are increasing.[13]

Resistance Management

To preserve the efficacy of spiromesifen and mitigate the development of resistance, the
following strategies are essential:

o Rotate Modes of Action: Avoid consecutive applications of spiromesifen or other Group 23
insecticides. Rotate with insecticides from different IRAC groups.[13][14]

e |IPM Integration: Incorporate spiromesifen into a broader IPM program that includes
biological controls, cultural practices, and regular monitoring. Spiromesifen is noted to be
relatively safe for many beneficial insects, which supports its use in IPM strategies.[5][6]

o Adherence to Labels: Always follow the product label for recommended application rates and
frequencies.[10]

Quantitative Data Summary

The following tables summarize key quantitative data for the application of spiromesifen in
cotton pest control.
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Table 1: Recommended Application Rates and Spray Volumes for Spiromesifen (22.9% SC)

Spray
Dosage per Pre-Harvest
Target Dosage per Dosage per ) Volume
Liter of Interval
Pest(s) Acre Hectare (Water) per
Water (PHI)
Acre
Whitefly, ~500-600 1.0 - 1.2 mi[5] _
] 240 mi[2][5] 200 Liters[2] 10 days[2][5]
Mites mi[4][15] [7]

Note: Dosages can vary based on pest pressure and canopy density. Higher rates are
recommended for dense canopies to ensure thorough coverage.[9] Always consult the specific
product label.

Table 2: Efficacy of Spiromesifen Against Whitefly (Bemisia tabaci) in Cotton

Active
. . Mean
Ingredient Application  Pest Stage Study L
Percent . Citation
& Rate Targeted . Duration
. Reduction
Formulation
Spiromesifen Whitefly (all 86.0% (Year
lg/L 2 Years [16]
22.9% SC stages) 1)
Spiromesifen Whitefly (all 85.9% (Year
1lg/L 2 Years [16]
22.9% SC stages) 2)
_ _ _ 75.2% (7
Spiromesifen Whitefly ]
500 ml/ha days post- Field Study [4]
22.9% SC Nymphs
spray)

Experimental Protocols
Protocol for Field Efficacy Trial of Spiromesifen

This protocol outlines a standard methodology for evaluating the field efficacy of spiromesifen
against whiteflies or mites in cotton.
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. Experimental Design:
Design: Randomized Complete Block Design (RCBD).[16][17]
Replications: A minimum of three to four replications for each treatment.[16][18]

Plot Size: Each plot consists of multiple cotton rows (e.g., 2-4 rows) of a specified length
(e.g., 40 feet), with alleys between plots and blocks to prevent spray drift.[18][19]

. Treatments:
Treatment 1: Spiromesifen 22.9% SC at the recommended rate (e.g., 240 ml/acre).
Treatment 2: A standard check insecticide used for comparison.
Treatment 3: Untreated Control (sprayed with water only).

. Application Procedure:

Equipment: Use a calibrated knapsack sprayer, ensuring it is equipped with a hollow cone or
triple action nozzle for uniform coverage.[10]

Spray Volume: Apply the treatment solution at a consistent volume (e.g., 200 L/acre) to
ensure thorough coverage of the cotton plant foliage, including the underside of leaves.[2]

Timing: Apply treatments when the pest population reaches a pre-determined economic
threshold level (ETL).[15]

. Data Collection:

Sampling: Randomly select five plants from the central rows of each plot for pest population
counts.[15]

Counting: Count the number of pest life stages (e.g., eggs, nymphs, adults) on three leaves
per selected plant (one each from the top, middle, and bottom canopy).[15]

Schedule: Conduct pre-treatment counts 24 hours before application and post-treatment
counts at regular intervals (e.g., 3, 7, and 14 days after application).
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5. Statistical Analysis:

e The collected data on pest populations should be transformed if necessary (e.g., using
angular transformation) to stabilize variance.[15]

e Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD.[15][17]

o Calculate the percentage reduction in the pest population for each treatment compared to

the untreated control.

Visualizations
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Preparation Phase

1. Prepare Spray Solution
- Fill tank with 1/2 water

- Add Spiromesifen while agitating
- Fill remaining water

2. Calibrate Sprayer
- Ensure correct nozzle type
- Verify flow rate and pressure

Application Phase

3. Pest Scouting
- Monitor pest populations
- Identify life stages

Infestation Level

4. Check Thresholds
- Mites: >50% plants infested
- Whiteflies: >2 adults/leaf

5. Foliar Application
- Spray to achieve full coverage
- Target both sides of leaves

Post-Application Phase

6. Monitor Efficacy
- Assess pest reduction after 3-10 days

Evaluate Need for
Further Treatment

7. Plan Next Action
- If needed, rotate to a different
Mode of Action (MoA)

Click to download full resolution via product page

Spiromesifen Application Workflow for Cotton Pest Control.
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Spiromesifen Mode of Action Pathway

Spiromesifen Application
(Contact/Ingestion)

Inhibition of Acetyl-CoA Carboxylase (ACC)

Disruption of
Lipid Biosynthesis

Inhibition of Growth & . Egg Sterilization
Development (Nymphs, Larvae) REelEEel R el Reeliey (Transovarian Effect)

Pest Population Control

Click to download full resolution via product page

Mechanism of Action for Spiromesifen in Pest Control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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